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Introduction

Cerium(IV) sulfate, also known as ceric sulfate, is a potent oxidizing agent widely employed in

quantitative chemical analysis, particularly in redox titrations, a process referred to as

cerimetry.[1][2] Its high oxidizing power, the stability of its solutions, and its ability to function in

the presence of high concentrations of hydrochloric acid make it a versatile and often superior

alternative to other oxidizing agents like potassium permanganate.[3] The Ce⁴⁺ ion is a strong

oxidizer, especially in acidic conditions, and upon reaction, it is reduced to the colorless Ce³⁺

ion.[4][5] This color change from the yellow of Ce⁴⁺ to the colorless Ce³⁺ can serve as a self-

indicator in some titrations, although external indicators are typically used for sharper endpoint

detection.[1][3][6]

This document provides detailed application notes and protocols for the use of cerium(IV)

sulfate as a primary standard in redox titrations, covering its preparation, standardization, and

application in the determination of various analytes.

Properties of Cerium(IV) Sulfate
Cerium(IV) sulfate is a yellow to yellow-orange solid that is moderately soluble in water and

dilute acids.[4][5] It exists in anhydrous form, Ce(SO₄)₂, as well as several hydrated forms.[4][5]
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Solutions of ceric sulfate are typically prepared in dilute sulfuric acid to prevent the hydrolysis

and precipitation of ceric hydroxide.[7]

Table 1: Physicochemical Properties of Cerium(IV) Sulfate

Property Value Reference

Molecular Formula Ce(SO₄)₂ [4][5]

Molar Mass (anhydrous) 332.24 g/mol [4]

Appearance Yellow to yellow-orange solid [4][5]

Melting Point 350 °C (decomposes) [4][5]

Solubility in water
Moderately soluble, hydrolyzes

in large amounts
[4]

Solubility in other solvents Soluble in dilute sulfuric acid [4]

Reduction Potential (in 1-8 N

H₂SO₄)
1.43 ± 0.05 V [7]

Advantages of Cerium(IV) Sulfate in Redox Titrations:

High Oxidizing Power: It is a strong oxidizing agent, effective for a wide range of reducing

agents.[1][7]

Excellent Stability: Solutions of cerium(IV) sulfate in sulfuric acid are remarkably stable over

long periods and are not sensitive to light.[7][8] They can even be boiled for short durations

without a significant change in concentration.[7]

Versatility: It can be used in the presence of high concentrations of hydrochloric acid, where

potassium permanganate is unsuitable.[3][8]

Clear Endpoints: Titrations with cerium(IV) sulfate often provide sharp and clear endpoints,

especially with the use of redox indicators like ferroin.[1]

Single Electron Transfer: The reduction of Ce⁴⁺ to Ce³⁺ involves a single electron transfer,

which simplifies stoichiometry and reduces the likelihood of side reactions.[9]
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Experimental Protocols
Preparation of 0.1 N Cerium(IV) Sulfate Solution
This protocol describes the preparation of a 0.1 Normal (N) solution of cerium(IV) sulfate.

Materials:

Cerium(IV) sulfate tetrahydrate (Ce(SO₄)₂·4H₂O) or Ceric ammonium sulfate

(2(NH₄)₂SO₄·Ce(SO₄)₂·2H₂O)

Concentrated Sulfuric Acid (H₂SO₄)

Distilled or deionized water

1000 mL volumetric flask

Beakers

Glass stirring rod

Heating plate (optional)

Procedure:

To a 1000 mL beaker, cautiously add 28 mL of concentrated sulfuric acid to 500 mL of

distilled water and stir to mix.

Weigh approximately 33.22 g of cerium(IV) sulfate or 65 g of ceric ammonium sulfate.[10][11]

Slowly and with constant stirring, add the weighed cerium salt to the dilute sulfuric acid

solution.

Gently heat the solution while stirring to aid dissolution.[11]

After the solid has completely dissolved, allow the solution to cool to room temperature.

Quantitatively transfer the solution to a 1000 mL volumetric flask.
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Dilute to the mark with distilled water, cap the flask, and invert several times to ensure

homogeneity.[10]

Store the prepared solution in a clean, glass-stoppered bottle.[12]

Logical Workflow for Preparation of Cerium(IV) Sulfate Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 16 Tech Support

https://pharmaupdater.com/procedure-for-preparation-and-standardization-0-1-n-ceric-sulphate/
https://tech-publish.com/preparation-and-standardization-of-cerium-sulfate-ep/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of 0.1 N Cerium(IV) Sulfate Solution

Start

Prepare dilute H₂SO₄

(28 mL conc. H₂SO₄ in 500 mL H₂O)

Weigh ~33.22 g Ce(SO₄)₂
or ~65 g Ceric Ammonium Sulfate

Dissolve salt in dilute H₂SO₄

with stirring and gentle heating

Cool solution to room temperature

Transfer to 1000 mL volumetric flask

Dilute to mark with distilled water and mix

Store in a glass-stoppered bottle

End

Click to download full resolution via product page

Caption: Workflow for preparing a 0.1 N Cerium(IV) Sulfate solution.
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Standardization of Cerium(IV) Sulfate Solution
The prepared cerium(IV) sulfate solution must be standardized against a primary standard to

determine its exact concentration. Two common primary standards are sodium oxalate and

arsenic trioxide.

Principle: Sodium oxalate (Na₂C₂O₄) is a stable, non-hygroscopic primary standard that reacts

with cerium(IV) sulfate in an acidic medium at elevated temperatures. The reaction is:

2Ce⁴⁺ + C₂O₄²⁻ → 2Ce³⁺ + 2CO₂

Materials:

Primary standard sodium oxalate (Na₂C₂O₄), dried at 105 °C for 2 hours

Prepared cerium(IV) sulfate solution

Sulfuric acid (concentrated)

Hydrochloric acid (concentrated)

Distilled water

Analytical balance

250 mL conical flasks

Burette (50 mL)

Pipettes

Heating plate or water bath

Procedure:

Accurately weigh about 0.2 g of dried primary standard sodium oxalate into a 250 mL conical

flask.[10]

Dissolve the sodium oxalate in 75 mL of distilled water.[10]
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With stirring, add 2 mL of sulfuric acid that has been previously mixed with 5 mL of water.[10]

Add 10 mL of hydrochloric acid and heat the solution to 70-75 °C.[10]

Fill a clean burette with the prepared cerium(IV) sulfate solution and record the initial volume.

Titrate the hot sodium oxalate solution with the cerium(IV) sulfate solution until a permanent

slight yellow color persists, which indicates the endpoint.[10]

Record the final volume of the cerium(IV) sulfate solution used.

Repeat the titration at least two more times with fresh samples of sodium oxalate for

accuracy.

Calculate the normality of the cerium(IV) sulfate solution.

Calculation:

Normality (N) of Ce(SO₄)₂ = (Weight of Na₂C₂O₄ (g)) / (Volume of Ce(SO₄)₂ (L) × 0.067)

Note: The equivalent weight of sodium oxalate is 67.00 g/eq. Therefore, each mL of 0.1 N ceric

sulfate is equivalent to 6.700 mg of sodium oxalate.[10]

Principle: Arsenic trioxide (As₂O₃) is another excellent primary standard. It is first dissolved in

sodium hydroxide and then acidified. The titration is carried out in the presence of osmium

tetroxide as a catalyst and ferroin as an indicator. The reaction is:

2Ce⁴⁺ + AsO₃³⁻ + H₂O → 2Ce³⁺ + AsO₄³⁻ + 2H⁺

Materials:

Primary standard arsenic trioxide (As₂O₃), dried at 105 °C for 1 hour

Prepared cerium(IV) sulfate solution

Sodium hydroxide (NaOH) solution (8.0% w/v)

Dilute sulfuric acid
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Osmic acid solution (0.15 mL)

Ferroin sulfate indicator solution (0.1 mL)

Analytical balance

500 mL conical flask

Burette (50 mL)

Pipettes

Procedure:

Accurately weigh about 0.2 g of dried arsenic trioxide and transfer it to a 500 mL conical

flask.[11]

Add 25 mL of 8.0% w/v sodium hydroxide solution and swirl to dissolve the solid.[11]

Add 100 mL of distilled water and mix.[11]

Add 30 mL of dilute sulfuric acid, 0.15 mL of osmic acid solution, and 0.1 mL of ferroin sulfate

solution.[11]

Fill a clean burette with the prepared cerium(IV) sulfate solution and record the initial volume.

Titrate the prepared arsenic solution with the cerium(IV) sulfate solution. The endpoint is

reached when the pink color of the indicator changes to a very pale blue.[11] Add the titrant

slowly near the endpoint.

Record the final volume of the cerium(IV) sulfate solution used.

Repeat the titration at least two more times for accuracy.

Calculate the normality of the cerium(IV) sulfate solution.

Calculation:

Normality (N) of Ce(SO₄)₂ = (Weight of As₂O₃ (g)) / (Volume of Ce(SO₄)₂ (L) × 0.04946)
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Note: The equivalent weight of arsenic trioxide is 49.46 g/eq.

Signaling Pathway for Standardization with Arsenic Trioxide

Standardization of Ce(IV) with Arsenic Trioxide

Arsenic Trioxide (As₂O₃)
(Primary Standard)

Dissolve in NaOH

Arsenite (AsO₃³⁻) in solution

Acidify with H₂SO₄

Acidified Arsenite Solution

Add OsO₄ (catalyst)
and Ferroin (indicator)

Titration Mixture
(Pink color)

Titration

Cerium(IV) Sulfate Solution
(Titrant)

Endpoint
(Pale Blue color)

Cerium(III) ions (Ce³⁺) Arsenate (AsO₄³⁻) Oxidized Ferroin
(Pale Blue)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 16 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Process flow for standardizing Cerium(IV) sulfate with arsenic trioxide.

Application: Determination of Iron(II) in a Sample
This protocol describes the use of a standardized cerium(IV) sulfate solution to determine the

concentration of iron(II) ions in a sample.

Principle: Iron(II) ions are quantitatively oxidized to iron(III) ions by cerium(IV) ions in an acidic

medium. The reaction is:

Ce⁴⁺ + Fe²⁺ → Ce³⁺ + Fe³⁺

Materials:

Standardized cerium(IV) sulfate solution (approx. 0.1 N)

Iron(II) sample solution

Sulfuric acid (1 M)

Ferroin indicator solution

Distilled water

250 mL conical flask

Burette (50 mL)

Pipette (25 mL)

Procedure:

Accurately pipette 25 mL of the iron(II) sample solution into a 250 mL conical flask.

Add 20 mL of 1 M sulfuric acid to the flask.

Add approximately 100 mL of distilled water to dilute the solution.
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Add 2-3 drops of ferroin indicator to the solution. The solution will turn reddish.

Fill a clean burette with the standardized cerium(IV) sulfate solution and record the initial

volume.

Titrate the acidified iron(II) solution with the cerium(IV) sulfate solution.

The endpoint is reached when the color of the solution changes sharply from reddish to a

light green or greenish-blue.[13]

Record the final volume of the cerium(IV) sulfate solution used.

Repeat the titration at least two more times for accuracy.

Calculate the concentration of iron(II) in the sample.

Calculation:

Mass of Fe (mg) = V_Ce(SO₄)₂ (L) × c_Ce(SO₄)₂ (mol/L) × M_Fe ( g/mol ) × 1000

Where:

V_Ce(SO₄)₂ is the volume of cerium(IV) sulfate solution used in liters.

c_Ce(SO₄)₂ is the molar concentration of the standardized cerium(IV) sulfate solution.

M_Fe is the molar mass of iron (55.845 g/mol ).

Experimental Workflow for Iron(II) Determination
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Determination of Iron(II) by Cerimetric Titration

Start

Pipette 25 mL of Fe(II) sample
into a 250 mL conical flask

Add 20 mL of 1 M H₂SO₄

and 100 mL distilled water

Add 2-3 drops of Ferroin indicator
(Solution turns reddish)

Fill burette with standardized
0.1 N Ce(SO₄)₂ solution

Titrate Fe(II) solution with Ce(SO₄)₂

Endpoint: Color change from
reddish to light green/blue

Record volume of Ce(SO₄)₂ used

Calculate concentration of Fe(II)

End

Click to download full resolution via product page

Caption: Workflow for the titrimetric determination of Iron(II) using Cerium(IV) sulfate.
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Quantitative Data Summary
Table 2: Titration Data for Standardization of Cerium(IV) Sulfate with Sodium Oxalate

Trial
Weight of
Na₂C₂O₄ (g)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
Ce(SO₄)₂
(mL)

Calculated
Normality
(N)

1 0.2015 0.10 30.15 30.05

2 0.2008 0.25 30.20 29.95

3 0.2021 0.15 30.30 30.15

Average

Table 3: Titration Data for Determination of Iron(II)

Trial

Volume of
Fe(II)
Sample
(mL)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
Ce(SO₄)₂
(mL)

Calculated
[Fe(II)]
(mol/L)

1 25.00 0.50 24.80 24.30

2 25.00 0.20 24.45 24.25

3 25.00 0.35 24.65 24.30

Average

Note: The data in Tables 2 and 3 are for illustrative purposes. Actual experimental data should

be used for calculations.

Other Applications
Cerimetry is a versatile technique applicable to the determination of a variety of reducing

agents, including:
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Nitrites: 2Ce⁴⁺ + NO₂⁻ + H₂O → 2Ce³⁺ + NO₃⁻ + 2H⁺[7]

Hydrogen Peroxide: 2Ce⁴⁺ + H₂O₂ → 2Ce³⁺ + O₂ + 2H⁺[7][14]

Persulfates: S₂O₈²⁻ + 2Fe²⁺ → 2SO₄²⁻ + 2Fe³⁺ (requires back titration with a standard

iron(II) solution)[7]

Iodide: Used for the determination of iodine in various samples.[1]

Sulfites: Can be used for the determination of sulfites, often used as preservatives.[1][4]

Pharmaceuticals: Cerium(IV) sulfate is used in the analysis of several pharmaceutical

compounds, such as ethionamide.[15]

Safety Precautions
Cerium(IV) sulfate is a strong oxidizing agent and should be handled with care.[10]

Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling cerium(IV) sulfate and other chemicals.[10]

Concentrated acids are corrosive. Handle them in a fume hood and add acid to water, not

the other way around.

Avoid contact with organic materials, as it can react violently.[10]

By following these detailed protocols and understanding the principles of cerimetry, researchers

can effectively utilize cerium(IV) sulfate as a primary standard for accurate and reliable redox

titrations in a variety of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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